Cas no 61248-83-7 (2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)-)

2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)- structure
61248-83-7 structure
Product name:2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)-
CAS No:61248-83-7
MF:C10H15NO2
MW:181.2316
CID:487163
PubChem ID:1078642

2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)-
    • ZGHLNQMMKJNJIH-SNVBAGLBSA-N
    • 61248-83-7
    • AT18639
    • (R)-1-amino-3-(benzyloxy)propan-2-ol
    • DTXSID50360106
    • (2R)-1-AMINO-3-(BENZYLOXY)PROPAN-2-OL
    • SCHEMBL16633105
    • Inchi: InChI=1S/C10H15NO2/c11-6-10(12)8-13-7-9-4-2-1-3-5-9/h1-5,10,12H,6-8,11H2/t10-/m1/s1
    • InChI Key: ZGHLNQMMKJNJIH-SNVBAGLBSA-N
    • SMILES: C1=CC=C(C=C1)COCC(CN)O

Computed Properties

  • Exact Mass: 181.11035
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • PSA: 55.48

2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P01IGJP-250mg
2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)-
61248-83-7 95%
250mg
$255.00 2024-04-22
1PlusChem
1P01IGJP-5g
2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)-
61248-83-7 95%
5g
$1752.00 2024-04-22
1PlusChem
1P01IGJP-1g
2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)-
61248-83-7 95%
1g
$606.00 2024-04-22

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:61248-83-7)2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)-
A964102
Purity:99%/99%
Quantity:250mg/1g
Price ($):218.0/499.0